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Compound of Interest |

(2R)-7-chloro-2-[4-

(dimethylamino)cyclohexyl]-N-
Compound Name: [(4,6-dimethyl-2-oxo-1H-pyridin-3-

yl)methyl]-2,4-dimethyl-1,3-

benzodioxole-5-carboxamide

Cat. No.: B611628

Technical Support Center: BMS-986142

This technical support center provides troubleshooting guidance and frequently asked
qguestions for researchers, scientists, and drug development professionals working with BMS-
986142. The information is designed to address common challenges, with a focus on issues
related to its insolubility in aqueous solutions.

Troubleshooting Guide: Insolubility of BMS-986142
Issue: Precipitate formation when diluting DMSO stock solution in aqueous media.
This is a common issue due to the low aqueous solubility of BMS-986142.

Solution Workflow:
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Caption: Troubleshooting workflow for BMS-986142 precipitation.

Detailed Steps:

e Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your
agueous buffer is as high as your experimental system can tolerate, without exceeding
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recommended limits (typically <1% for cell-based assays).

o Utilize Co-solvents: For in vivo studies or when higher concentrations are needed, a co-
solvent system is often necessary. A common formulation involves a mixture of DMSO,
PEG300, and Tween 80.

e Sonication: After dilution, sonication can aid in dissolving any minor precipitation that may
have occurred.[1]

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-9861427

Al: The recommended solvent for preparing a stock solution of BMS-986142 is Dimethyl
Sulfoxide (DMSO).[1] It is soluble in DMSO at concentrations up to 45 mg/mL (78.59 mM).[1]
The compound is reported to be insoluble in water and ethanol.[2]

Q2: How should | store the BMS-986142 stock solution?

A2: Store the DMSO stock solution at -20°C or -80°C for long-term stability.[1][3] A stock
solution in a solvent can be stored at -80°C for up to one year.[1]

Q3: 1 am observing low potency of BMS-986142 in my cell-based assay. Could this be a
solubility issue?

A3: Yes, low apparent potency can be a result of poor solubility in your assay medium. If the
compound precipitates, the actual concentration in solution will be lower than intended.

Troubleshooting Steps:

 Visually Inspect for Precipitate: Before adding to your cells, carefully inspect the final diluted
solution for any visible precipitate.

e Optimize Dilution Scheme: Prepare intermediate dilutions in DMSO before the final dilution
into your aqueous assay buffer. This can help to minimize precipitation.

o Consider a Formulation: If direct dilution is problematic, you may need to use a vehicle
containing co-solvents, ensuring the vehicle itself does not affect your experimental results.
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Q4: What is the mechanism of action of BMS-986142?

A4: BMS-986142 is a potent and highly selective reversible inhibitor of Bruton's tyrosine kinase
(BTK).[1][4][5] BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is
critical for B-cell proliferation, differentiation, and survival.[4][5] By inhibiting BTK, BMS-986142
blocks these downstream signaling events.

Signaling Pathway Diagram:
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Caption: Simplified signaling pathway of BMS-986142.

Data Presentation

Table 1: Solubility of BMS-986142

Solvent Solubility Reference
DMSO 45 mg/mL (78.59 mM) [1]

Water Insoluble [1112]
Ethanol Insoluble [2]

Table 2: In Vivo Formulation Examples
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Vehicle Composition Application Reference

Oral administration in mice for
EtOH: TPGS:PEG300 (5:5:90) ] ] [1][6]
preventative studies

10% DMSO, 90% Corn Oill Oral administration [3]

5% DMSO, 5% PEG300, 5%

i General in vivo formulation [1]
Tween 80, 85% Saline/PBS

Experimental Protocols

Protocol 1: Preparation of BMS-986142 Stock Solution
e Materials: BMS-986142 powder, anhydrous DMSO.
e Procedure:
o Allow the BMS-986142 vial to equilibrate to room temperature before opening.

o Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired
concentration (e.g., 10 mM or 45 mg/mL).

o Vortex and/or sonicate the solution to ensure complete dissolution.[1]

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.

Protocol 2: Preparation of a Formulation for In Vivo Oral Administration (Example)

This is an example protocol and may need to be optimized for your specific experimental
conditions.

e Materials: BMS-986142, DMSO, PEG300, Tween 80, Saline or PBS.
e Procedure:

o Prepare a concentrated stock solution of BMS-986142 in DMSO (e.g., 20 mg/mL).

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.targetmol.com/compound/bms-986142
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524405/
https://www.medchemexpress.com/BMS-986142.html
https://www.targetmol.com/compound/bms-986142
https://www.targetmol.com/compound/bms-986142
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o In a separate tube, prepare the vehicle by mixing the co-solvents. For a final formulation of
5% DMSO, 40% PEG300, 5% Tween 80, and 50% Saline:

Start with the required volume of PEG300.

Add the required volume of the BMS-986142 DMSO stock solution and mix thoroughly.

Add the Tween 80 and mix.

Finally, add the Saline or PBS and mix until a clear solution is obtained.

o Note: The order of addition of the components can be critical. It is often recommended to
dissolve the compound in DMSO first, then add other co-solvents before the final addition of
the agueous component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. BMS-986142 | BTK | TargetMol [targetmol.com]
o 2. selleckchem.com [selleckchem.com]
o 3. medchemexpress.com [medchemexpress.com]

e 4. Bruton's tyrosine kinase inhibitor BMS-986142 in experimental models of rheumatoid
arthritis enhances efficacy of agents representing clinical standard-of-care - PubMed
[pubmed.ncbi.nim.nih.gov]

» 5. Bruton's tyrosine kinase inhibitor BMS-986142 in experimental models of rheumatoid
arthritis enhances efficacy of agents representing clinical standard-of-care | PLOS One
[journals.plos.org]

e 6. Bruton's tyrosine kinase inhibitor BMS-986142 in experimental models of rheumatoid
arthritis enhances efficacy of agents representing clinical standard-of-care - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b611628?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/bms-986142
https://www.selleckchem.com/products/bms-986142.html
https://www.medchemexpress.com/BMS-986142.html
https://pubmed.ncbi.nlm.nih.gov/28742141/
https://pubmed.ncbi.nlm.nih.gov/28742141/
https://pubmed.ncbi.nlm.nih.gov/28742141/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181782
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181782
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181782
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524405/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Troubleshooting BMS-986142 insolubility in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611628#troubleshooting-bms-986142-insolubility-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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